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Compound of Interest

Compound Name: Pentadecyl carbonochloridate

CAS No.: 81705-90-0

Cat. No.: B1357741

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals. Content Type:

Technical Comparison & Application Guide.

Executive Summary: The Strategic Choice of Chain
Length
In the chemical derivatization of polar analytes (amines, phenols, carboxyls), the choice

between Methyl Chloroformate (MCF) and Pentadecyl Carbonochloridate (PCC) represents

a fundamental decision between volatility and lipophilicity.

Methyl Chloroformate (

): The industry standard for GC-MS. It is a short-chain reagent that converts polar groups
into volatile methyl carbamates/esters, enabling gas phase separation.

Pentadecyl Carbonochloridate (
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): A specialized long-chain (

alkyl) reagent designed for LC-MS. It functions as a "hydrophobic anchor," dramatically
increasing the retention of polar analytes on Reverse Phase (RP) columns and enhancing
ionization efficiency in ESI-MS through surface activity.

This guide analyzes the mechanistic and practical differences between these two reagents,

providing validated protocols to optimize your analytical workflow.

Mechanistic Comparison
Both reagents operate via nucleophilic substitution at the acyl carbon, but their impact on the

analyte's physicochemical properties is diametrically opposed.

Reaction Pathway
The reaction proceeds rapidly under basic conditions (typically pyridine or carbonate buffers).

Step 1: The nucleophile (Amine

) attacks the carbonyl carbon of the chloroformate.

Step 2: Chloride ion is displaced, forming a carbamate (for amines) or carbonate/ester (for

alcohols/acids).
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Figure 1: General reaction mechanism for chloroformate derivatization. The R' group dictates

the final physicochemical properties.

Physicochemical Impact Table
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Feature
Methyl Chloroformate
(MCF)

Pentadecyl
Carbonochloridate (PCC)

Chain Length (Methyl) (Pentadecyl)

Mass Shift (

m)
+58.0055 Da +254.2246 Da

LogP Change Slight increase (+0.5 to 1.0) Massive increase (+7.0 to 8.0)

Primary Application GC-MS (Volatilization)
LC-MS (Retention &

Sensitivity)

Phase State Volatile Liquid Viscous Liquid / Low-melt Solid

Water Solubility Reacts in aqueous/organic mix
Insoluble (Requires organic

solvent)

MS Benefit Good EI fragmentation
Enhanced ESI ionization

(Surface active)

Technical Deep Dive: Why Choose Which?
Methyl Chloroformate (MCF): The GC-MS Workhorse
MCF is the "gold standard" for metabolomics involving amino acids and organic acids in GC-

MS.

Mechanism: It breaks intermolecular hydrogen bonds (replacing H with

), lowering the boiling point relative to the molecular weight, allowing polar metabolites to
traverse a GC column.

Advantage: It works directly in aqueous samples (with pyridine/methanol), enabling "in-situ"

derivatization without complete drying.

Limitation: It does not significantly improve retention for very polar compounds in Reverse

Phase LC (RPLC).
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Pentadecyl Carbonochloridate (PCC): The Hydrophobic
Tag
PCC is a specialized tool for LC-MS sensitivity enhancement.

Mechanism (Hydrophobic Tagging): By attaching a

tail, PCC converts small, hydrophilic molecules (e.g., neurotransmitters, amino acids) into
lipid-like species.

Retention Time Shift: Analytes that normally elute in the void volume (dead time) of a C18

column are shifted to the organic-rich region of the gradient. This separates them from early-

eluting salts and ion-suppressing matrix components.

Mass Shift: The +254 Da shift moves low-mass analytes (e.g., Glycine, MW 75) out of the

noisy low-m/z region (<150 m/z) into a cleaner spectral window (>300 m/z).

Experimental Protocols
Protocol A: MCF Derivatization for GC-MS
Best for: Amino acids, organic acids, fatty acids in plasma/urine.

Reagents:

Methyl Chloroformate (MCF)[1]

Methanol[2]

Pyridine

Chloroform (for extraction)[3]

Workflow:

Sample Prep: Take 50

L of plasma/urine. Add 10
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L Internal Standard.

Solvent Addition: Add 160

L Methanol and 20

L Pyridine. Vortex.

Reaction: Add 20

L MCF slowly. Vortex vigorously for 30 seconds. (Caution: Exothermic, gas evolution).

Extraction: Add 200

L Chloroform and 200

L 50 mM Sodium Bicarbonate.

Separation: Centrifuge (3000 x g, 5 min).

Analysis: Inject the bottom organic layer (Chloroform) into GC-MS.

Validation Note: The presence of methanol converts carboxyl groups to methyl esters, while

MCF converts amines to carbamates. This dual-action is critical for full volatility.

Protocol B: PCC Derivatization for LC-MS
Best for: Increasing sensitivity of polar amines/phenols in LC-ESI-MS.

Reagents:

Pentadecyl Carbonochloridate (PCC) [Custom or Sigma equivalent]

Acetonitrile (ACN)
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Sodium Carbonate buffer (100 mM, pH 9.5)

Workflow:

Sample Prep: Dissolve analyte in 50

L Carbonate Buffer (pH 9.5).

Reagent Prep: Dissolve PCC in dry Acetonitrile to a concentration of 10 mM.

Reaction: Add 50

L of PCC-ACN solution to the sample.

Incubation: Vortex and incubate at 40°C for 15 minutes. (Heat is required due to the steric

bulk and lower solubility of the long chain).

Quenching: Add 10

L of 10% Formic Acid to stop the reaction and neutralize pH.

Analysis: Inject directly into LC-MS (or dilute with ACN if concentration is too high).

Critical Control: Due to the lipophilicity of PCC, the reaction mixture must be at least 50%

organic (ACN) to prevent the reagent from precipitating before reacting.

Decision Framework & Visualization
Use the following logic tree to select the correct reagent for your study.
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Figure 2: Strategic decision tree for selecting between MCF and PCC based on analytical

platform.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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